(4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(thiophen-3-yl)methanone

• IUPAC Name: [4-(4-fluorophenyl)sulfonylpiperidin-1-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C16H16FNO3S2/c17-13-1-3-14(4-2-13)23(20,21)15-5-8-18(9-6-15)16(19)12-7-10-22-11-12/h1-4,7,10-11,15H,5-6,8-9H2
• InChI Key: MOZNOKCNQFUEEE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)C2=CC=C(C=C2)F)C(=O)C3=CSC=C3
• Molecular Formula: C16H16FNO3S2
• Molecular Weight: 353.4 g/mol

Description

“(4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(thiophen-3-yl)methanone” is a chemical compound with a molecular formula of C16H16FNO4S. It is also known as FS-633 and is a novel and potent inhibitor of certain enzymes. It shows potential as a therapeutic agent in various fields of research and industry.

Molecular Structure Analysis

The molecular structure of “(4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(thiophen-3-yl)methanone” consists of a piperidine ring sulfonylated with a 4-fluorophenyl group, and a thiophene ring attached via a methanone group. The average mass of the molecule is 337.37 Da.

Scientific Research Applications

Antimicrobial Activity

Compounds structurally related to “(4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)(thiophen-3-yl)methanone” have been synthesized and evaluated for their in vitro antimicrobial activity. For example, a series of new oxime derivatives showed promising antimicrobial activity against pathogenic bacterial and fungal strains, suggesting potential applications in developing new antimicrobial agents (Mallesha & Mohana, 2014).

Neuroreceptor Imaging

Research has explored sulfur-containing compounds targeting neuroreceptors for imaging applications. These compounds have shown high binding affinities for specific neuroreceptors, indicating their utility in neuroimaging to study brain functions and disorders (Luo et al., 2018).

Radiotracer Development

Studies involving the synthesis, radiosynthesis, and in vivo evaluation of related compounds have contributed to the development of radiotracers for visualizing neuroreceptors with SPECT, highlighting their potential in diagnosing and researching neurological conditions (Blanckaert et al., 2005).

Structural and Functional Analysis

The crystal structure and functional analysis of similar compounds reveal their potential applications in material science and pharmaceuticals. For instance, substituted thiophenes have shown a wide spectrum of biological activities and applications in electronics and as organic semiconductors (Nagaraju et al., 2018).

Antitubercular Activity

Novel derivatives have been synthesized and tested for antitubercular activities, indicating the potential of these compounds in developing new treatments for tuberculosis and other infectious diseases (Vinaya et al., 2011).

Selective Estrogen Receptor Modulation

Research into selective estrogen receptor modulators (SERMs) has included the synthesis of structurally related compounds, demonstrating their potential in treating conditions sensitive to estrogen levels (Palkowitz et al., 1997).